Cas no 773005-09-7 (2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI))

• Product Name: 2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI)
• CAS No: 773005-09-7
• MF: C₆H₁₃N₃
• MW: 127.187520742416
• CID: 551791
• Update Time: 2025-06-08

2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-
• 2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI)
• 2-Pyrimidinemethanamine, 1,4,5,6-tetrahydro-1-methyl-

• Inchi： 1S/C6H13N3/c1-9-4-2-3-8-6(9)5-7/h2-5,7H2,1H3
• InChI Key： UQSXNZWZFKLDBB-UHFFFAOYSA-N
• SMILES： C1(CN)N(C)CCCN=1

Additional information on 2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI)

Introduction to 2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI) and Its Significance in Modern Chemical Research

2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI), with the CAS number 773005-09-7, is a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule belongs to the pyrimidine derivative family, a class of heterocyclic compounds that have garnered significant attention due to their diverse biological activities and potential applications in drug development. The structural features of this compound, particularly its tetrahydropyrimidine core and methyl-substituted amine group, make it a versatile scaffold for designing novel therapeutic agents.

TheCAS number 773005-09-7 is a unique identifier assigned to this specific chemical entity, ensuring precision and consistency in scientific literature and industrial applications. The systematic name,2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI), provides a detailed description of its molecular structure, highlighting the positions of functional groups and substituents. This level of specificity is crucial for researchers engaged in synthetic chemistry, where even minor structural variations can significantly impact the biological properties of a compound.

In recent years, there has been a surge in research focused on developing new analogs of pyrimidine derivatives due to their broad spectrum of pharmacological activities. These compounds have shown promise in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. The1-methylsubstituent in 2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI) contributes to its unique electronic properties and enhances its potential as a pharmacophore. This modification can influence both the solubility and binding affinity of the molecule to biological targets.

The tetrahydropyrimidine ring in this compound is particularly noteworthy for its ability to mimic natural nucleobases found in DNA and RNA. This structural similarity allows it to interact with biological macromolecules in a manner that could be exploited for therapeutic purposes. For instance, modifications at the1-position can alter the molecule's ability to inhibit or activate specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy before conducting costly wet-lab experiments. Molecular modeling techniques can simulate how 2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI) interacts with target proteins or enzymes at the atomic level. This approach has accelerated the drug discovery process significantly.

The synthesis of 2-Pyrimidinemethanamine,1,4,5,6-tetrahydro-1-methyl-(9CI) presents unique challenges due to its complex ring system and multiple functional groups. However， recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Catalytic hydrogenation and nucleophilic substitution reactions are commonly employed strategies for constructing the tetrahydropyrimidine core. These methods have been refined over time to improve yield and purity.

In clinical research,2-Pyrimidinemethanamine derivatives, including 2-Pyrimidinemethanamine, 1,4,5,6-tetrahydro- 1,methyl-(9CI), have been investigated for their potential therapeutic effects. Preliminary studies suggest that these compounds may exhibit inhibitory activity against certain kinases or transcription factors implicated in cancer progression. Additionally， they may modulate immune responses by interacting with cytokine receptors or signaling pathways.

The development of novel synthetic routes has also opened up possibilities for introducing additional functional groups into the pyrimidine scaffold without compromising its core structure. This flexibility is essential for fine-tuning the pharmacological properties of these molecules. For example， incorporating halogen atoms or heteroatoms at specific positions can enhance binding affinity or metabolic stability.

The role of CAS number 773005-09-7 cannot be overstated in ensuring traceability and reproducibility across different research groups and commercial manufacturers. It serves as a universal language that allows scientists worldwide to refer to this compound unambiguously. This standardization is critical when collaborating on multi-disciplinary projects involving chemists、biologists、and pharmacologists.

The growing interest in green chemistry has also influenced how 2-Pyrimidinemethanamine, 1,4,5,6-tetrahydro- 1,methyl-(9CI)> is synthesized。 Researchers are exploring solvent-free reactions、catalytic systems that minimize waste、and energy-efficient processes to make production more sustainable。 These efforts align with broader industry initiatives aimed at reducing environmental impact while maintaining high-quality output。

In conclusion,CAS number 773005-09-7> identifies a compound with significant potential as a building block for pharmaceuticals。 Its structural features make it an attractive candidate for further exploration， particularly as computational methods continue to refine our understanding of molecular interactions。 The ongoing research into pyrimidine derivatives like 2-pyrimidinemethanamine, 1,4,5,6-tetrahydro- 1,methyl-(9CI)> underscores their importance as tools for addressing complex diseases through innovative chemical solutions。